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Compound of Interest

Compound Name: Selaginellin

Cat. No.: B3030669

For Researchers, Scientists, and Drug Development Professionals

Introduction

Selaginellin, a unique polyphenol with the molecular formula C34H2405, is a natural
compound isolated from various species of the Selaginella plant genus. These plants have a
long history of use in traditional medicine for treating a range of ailments. Modern scientific
investigation has identified selaginellin and its derivatives as possessing significant biological
activities, making them promising candidates for further research and drug development. This
technical guide provides a comprehensive overview of the physical, chemical, and biological
properties of selaginellin (C34H2405), with a focus on presenting key data, experimental
methodologies, and associated signaling pathways to aid researchers in their exploration of
this fascinating molecule.

Physical and Chemical Properties

Selaginellin is a crystalline solid with a distinct color. Its complex aromatic structure contributes
to its characteristic spectroscopic and solubility profiles.

Table 1: Physicochemical Properties of Selaginellin
(C34H2405)
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Property Value Source(s)
Molecular Formula C34H2405 [1112][3]
Molecular Weight 512.6 g/mol [11[2][3]
CAS Number 941269-84-7 [21[3]

4-[[3-(hydroxymethyl)-6-(4-

hydroxyphenyl)-2-[2-(4-

hydroxyphenyl)ethynyl]phenyl]-
IUPAC Name y yphenyl)ethynyl]phenyl] [1]

(4-

hydroxyphenyl)methylidene]cy

clohexa-2,5-dien-1-one

Appearance Powder [2]

Soluble in DMSO, Chloroform,
Solubility Dichloromethane, Ethyl [2][4]

Acetate, Acetone

. >=98% (Commercially
Purity _ 2]
available)

Spectral Data

The structural elucidation of selaginellin has been achieved through various spectroscopic
techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible
(UV-Vis) spectroscopy.

Detailed 1H and 13C NMR data have been reported for selaginellin, providing a complete
map of its proton and carbon skeleton. These data are crucial for the identification and
structural verification of the compound.

A comprehensive table of 1H and 13C NMR chemical shifts for Selaginellin can be found in
specialized scientific literature. Researchers are encouraged to consult these primary sources
for detailed assignments.

The UV-Vis spectrum of a related compound, Selaginellin A, shows characteristic absorption
maxima (Amax) at 297 nm and 430 nm, which are indicative of its extended conjugated system.
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[5]

The IR spectrum of Selaginellin A reveals the presence of a benzene ring, with characteristic
absorption bands observed at 1595 cm-1, 1511 cm-1, and 1456 cm-1.[5]

Biological Activities and Signaling Pathways

Selaginellin has demonstrated a range of biological activities, with neuroprotective effects
being a prominent area of investigation.

Neuroprotective Effects

Research has shown that selaginellin exhibits neuroprotective properties against glutamate-
induced neurotoxicity.[2] This effect is attributed to its antioxidant and anti-apoptotic
mechanisms, which involve the scavenging of reactive oxygen species (ROS).[2]

Furthermore, selaginellin has been found to inhibit high glucose-induced cell injury and
apoptosis in differentiated PC12 cells.[2] This protective action is linked to the inhibition of the
LOX-1/NADPH oxidase-reactive oxygen species/caspase-3 signaling pathway.[2]

Signaling Pathway Diagram
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Caption: Neuroprotective signaling pathway of Selaginellin.

Experimental Protocols
Extraction and Isolation of Selaginellin

A general protocol for the extraction and isolation of selaginellin from Selaginella species
involves the following steps. It is important to note that specific parameters may need to be
optimized depending on the plant material and desired purity.

Workflow Diagram for Selaginellin Isolation
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Caption: General workflow for the extraction and isolation of Selaginellin.

Detailed Methodologies:
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o Extraction: The dried and powdered plant material is typically extracted with a suitable
organic solvent, such as ethanol or methanol, at room temperature or with gentle heating.
This process is often repeated multiple times to ensure exhaustive extraction.

o Concentration: The resulting extracts are combined and concentrated under reduced
pressure using a rotary evaporator to yield a crude extract.

o Chromatographic Separation: The crude extract is then subjected to column chromatography
over silica gel. A gradient elution system with solvents of increasing polarity (e.g., a mixture
of hexane and ethyl acetate) is commonly employed to separate the components.

» Fraction Analysis: Fractions are collected and monitored by thin-layer chromatography (TLC)
to identify those containing selaginellin.

» Final Purification: Fractions enriched with selaginellin are pooled and may require further
purification using techniques such as preparative high-performance liquid chromatography
(HPLC) to obtain the pure compound.

Conclusion

Selaginellin (C34H2405) is a promising natural product with well-defined physical and
chemical properties and significant biological activities, particularly in the realm of
neuroprotection. The data and experimental frameworks presented in this guide are intended to
serve as a valuable resource for researchers and professionals in the fields of natural product
chemistry, pharmacology, and drug development, facilitating further exploration into the
therapeutic potential of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties-of-selaginellin-c34h2405]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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